
The Structural Secrets of Morelloflavone: A
Guide to its Biological Activities

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Morelloflavone

CAS No.: 21945-33-5

Cat. No.: B10848913

Get Quote

For researchers, scientists, and drug development professionals, understanding the intricate

relationship between a molecule's structure and its biological function is paramount. This guide

provides a comprehensive comparison of the structure-activity relationships (SAR) of

morelloflavone and related biflavonoids, offering insights into their potential as therapeutic

agents. By presenting quantitative data, detailed experimental protocols, and clear visual

representations of signaling pathways, this document aims to be an invaluable resource for

advancing research in this field.

Morelloflavone, a biflavonoid predominantly found in the Garcinia species, has garnered

significant attention for its diverse pharmacological properties, including anticancer, anti-

inflammatory, and enzyme-inhibiting activities. Its unique dimeric flavonoid structure serves as

a scaffold for a multitude of biological interactions, making the study of its SAR crucial for the

development of novel drugs.

Comparative Analysis of Biological Activities
The biological efficacy of morelloflavone and its analogs is intimately linked to their structural

features. The following tables summarize the quantitative data from various studies, providing a
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comparative overview of their potency against different biological targets.

Anticancer Activity
The cytotoxic effects of morelloflavone and related biflavonoids have been evaluated against

a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure

of a compound's potency in inhibiting a specific biological or biochemical function, are

presented in Table 1.

Table 1: Anticancer Activity of Morelloflavone and Related Biflavonoids

Compound Cancer Cell Line IC50 (µM) Reference

Morelloflavone PC-3 (Prostate) > 80 [1]

Morelloflavone
HUVEC (Endothelial,

VEGF-induced)
20 [1]

Morelloflavone MCF-7 (Breast) 100.09 (55.84 µg/mL) [2]

Morelloflavone

Glycoside
Glioma U87 & C6 Strongest Inhibition [3]

Fukugetin

(Morelloflavone

analog)

Glioma U87 & C6 Moderate Inhibition [3]

Volkensiflavone

(Morelloflavone

analog)

Glioma U87 & C6 Weaker Inhibition [3]

Note: A lower IC50 value indicates greater potency.

The data suggests that while morelloflavone's direct cytotoxicity against some cancer cell

lines like PC-3 is modest, its potent anti-angiogenic activity, demonstrated by the low IC50

value against VEGF-induced HUVEC proliferation, is a key aspect of its anticancer potential[1].

Furthermore, modifications to the morelloflavone structure, such as glycosylation, can

significantly enhance its anti-glioma activity[3].
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Enzyme Inhibition
Morelloflavone and its constituent flavonoid subunits have been shown to inhibit various

enzymes involved in key metabolic pathways. Table 2 provides a comparison of their inhibitory

constants (Ki) and IC50 values.

Table 2: Enzyme Inhibitory Activity of Morelloflavone and its Subunits

Compound Enzyme
Inhibition
Constant (Ki)
(µM)

IC50 (µM) Reference

Morelloflavone

HMG-CoA

Reductase (vs

HMG-CoA)

80.87 ± 0.06 - [4]

Morelloflavone

HMG-CoA

Reductase (vs

NADPH)

103 ± 0.07 - [4]

Naringenin

HMG-CoA

Reductase (vs

HMG-CoA)

83.58 ± 4.37 - [4]

Luteolin

HMG-CoA

Reductase (vs

HMG-CoA)

83.59 ± 0.94 - [4]

Amentoflavone 15-Lipoxygenase - 0.04 [5]

6-6'' Biflavonoid
Cyclooxygenase-

2 (COX-2)
- 3.7 [6][7]

3'-6'' Biflavonoid
Cyclooxygenase-

2 (COX-2)
- 17.3 [7]

3-4''' Biflavonoid
Cyclooxygenase-

2 (COX-2)
- 7.0 [7]
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Morelloflavone acts as a competitive inhibitor of HMG-CoA reductase with respect to its

substrate HMG-CoA, with a potency comparable to its individual flavonoid subunits, naringenin

and luteolin[4]. This suggests that both flavonoid moieties contribute to the binding and

inhibition of the enzyme. The linkage position between the flavonoid units in biflavonoids also

plays a crucial role in their anti-inflammatory activity, with the 6-6'' linked biflavonoid showing

the most potent COX-2 inhibition[6][7].

Signaling Pathways Modulated by Morelloflavone
Morelloflavone exerts its biological effects by modulating key signaling pathways involved in

cell growth, proliferation, and inflammation. The following diagrams, generated using Graphviz,

illustrate the inhibitory action of morelloflavone on the Rho GTPases and ERK signaling

pathways, which are critical for tumor angiogenesis.

In Vitro Assays

Ex Vivo Assays In Vivo AssaysMechanistic Studies

Cancer Cell Lines
(e.g., PC-3, MCF-7)

Treatment with Morelloflavone
(Varying Concentrations)

MTT Assay for
Cell Viability (IC50)

HUVEC Proliferation &
Tube Formation Assays

Data Analysis and
SAR Conclusions

Determine IC50
Western Blot Analysis

(Protein Expression/Phosphorylation) Rho GTPase Activation Assay Mouse Aortic Ring Assay
(Microvessel Sprouting)

Xenograft Mouse Model
(Tumor Growth)

Matrigel Plug Assay
(New Blood Vessel Formation)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10848913/docs?utm_src=pdf-body#the-structural-secrets-of-morelloflavone-a-guide-to-its-biological-activities
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/235/989/cs1090pis-mk.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4450555/
https://www.cellsignal.com/pathways/mapk-erk-in-growth-and-differentiation
https://www.benchchem.com/product/b10848913/docs?utm_src=pdf-body#the-structural-secrets-of-morelloflavone-a-guide-to-its-biological-activities
https://www.benchchem.com/product/b10848913/docs?utm_src=pdf-body#the-structural-secrets-of-morelloflavone-a-guide-to-its-biological-activities
https://www.benchchem.com/product/b10848913/docs?utm_src=pdf-body#the-structural-secrets-of-morelloflavone-a-guide-to-its-biological-activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10848913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Experimental Workflow for Anticancer Activity Assessment

VEGF-Induced Angiogenesis Signaling

VEGF

VEGFR2

Rho GTPases
(RhoA, Rac1) Raf

Angiogenesis
(Cell Proliferation, Migration, Invasion)

MEK

ERK

Morelloflavone

Morelloflavone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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